1-Cyclopentyl-3-(2-methoxyphenyl)thiourea

• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol
• IUPAC Name: 1-cyclopentyl-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C13H18N2OS/c1-16-12-9-5-4-8-11(12)15-13(17)14-10-6-2-3-7-10/h4-5,8-10H,2-3,6-7H2,1H3,(H2,14,15,17)
• InChI Key: JNSWNSGVPTVELE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=S)NC2CCCC2
• solubility: 35.9 [ug/mL]

Description

1-Cyclopentyl-3-(2-methoxyphenyl)thiourea, also known as CPI-169, is a small molecule inhibitor that targets the bromodomain and extraterminal (BET) family of proteins. The BET family of proteins plays a crucial role in the regulation of gene expression, and is associated with a variety of diseases including cancer, inflammation, and cardiovascular disease. CPI-169 has been shown to inhibit the activity of BET proteins, and has potential therapeutic applications in the treatment of these diseases.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea involves its binding to the bromodomain of BET proteins, which prevents the recruitment of transcriptional co-activators and inhibits the expression of genes associated with cancer and inflammation. This mechanism of action is similar to other BET inhibitors, but 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea has been shown to be more selective and potent than other compounds in this class.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea have been studied in vitro and in vivo. In vitro studies have shown that 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea can inhibit the growth of cancer cells and suppress the expression of genes associated with inflammation. In vivo studies have shown that 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea can inhibit tumor growth in mouse models of cancer, and can reduce inflammation in models of inflammatory disease.

Advantages and Limitations for Lab Experiments

The advantages of 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea for lab experiments include its high purity and high yield synthesis, as well as its potency and selectivity as a BET inhibitor. However, the limitations of 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea include its potential toxicity and the need for further studies to determine its safety and efficacy in clinical applications.

Future Directions

There are several potential future directions for research on 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea. One direction is to further optimize its synthesis and evaluate its safety and efficacy in preclinical and clinical studies. Another direction is to explore its potential use in combination therapy with other anticancer drugs. Additionally, there is a need to better understand the mechanism of action of 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea and its effects on gene expression and cellular signaling pathways. Overall, 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea has the potential to be an important therapeutic agent for the treatment of cancer, inflammation, and other diseases associated with BET proteins.

Synthesis Methods

The synthesis of 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea involves several steps, including the reaction of cyclopentyl isocyanate with 2-methoxyphenylamine to form the corresponding urea derivative. This intermediate is then reacted with thiourea to form 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea. The synthesis of 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea has been optimized to yield high purity and high yields, making it suitable for use in laboratory experiments and potential clinical applications.

Scientific Research Applications

1-Cyclopentyl-3-(2-methoxyphenyl)thiourea has been the subject of extensive scientific research, with a focus on its potential therapeutic applications. Early studies have shown that 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea is a potent inhibitor of BET proteins, and can effectively suppress the expression of genes associated with cancer and inflammation. In addition, 1-Cyclopentyl-3-(2-methoxyphenyl)thiourea has been shown to have a synergistic effect when combined with other anticancer drugs, making it a promising candidate for combination therapy.